![molecular formula C18H19N3O3 B3841602 3-(4-isopropylphenyl)-N'-(4-nitrophenyl)acrylohydrazide](/img/structure/B3841602.png)
3-(4-isopropylphenyl)-N'-(4-nitrophenyl)acrylohydrazide
Overview
Description
3-(4-isopropylphenyl)-N'-(4-nitrophenyl)acrylohydrazide, also known as INH1, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. INH1 is a potent inhibitor of Rho-associated protein kinase (ROCK), which is a key regulator of cell shape, motility, and proliferation.
Mechanism of Action
3-(4-isopropylphenyl)-N'-(4-nitrophenyl)acrylohydrazide acts as a potent inhibitor of ROCK by binding to the ATP-binding site of the kinase domain. This results in the inhibition of downstream signaling pathways that regulate cell shape, motility, and proliferation. The inhibition of ROCK by this compound has been shown to have therapeutic potential in various diseases, including cancer, cardiovascular disease, and neurological disorders.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. This compound inhibits the proliferation and migration of cancer cells by inducing cell cycle arrest and apoptosis. This compound also reduces inflammation and oxidative stress in the cardiovascular system, which has a protective effect on the heart. Furthermore, this compound has been shown to have potential therapeutic applications in neurological disorders by reducing neuroinflammation and oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-(4-isopropylphenyl)-N'-(4-nitrophenyl)acrylohydrazide in lab experiments is its specificity for ROCK. This compound is a potent and selective inhibitor of ROCK, which makes it an ideal tool for studying the role of ROCK in various cellular processes. However, the main limitation of using this compound is its low solubility in water, which can limit its bioavailability in certain experimental settings.
Future Directions
For the study of 3-(4-isopropylphenyl)-N'-(4-nitrophenyl)acrylohydrazide include investigating its potential therapeutic applications in other diseases, developing more potent and selective inhibitors of ROCK, and improving its bioavailability and efficacy in vivo.
Scientific Research Applications
3-(4-isopropylphenyl)-N'-(4-nitrophenyl)acrylohydrazide has been extensively studied for its potential therapeutic applications in various fields of research, including cancer, cardiovascular disease, and neurological disorders. This compound has been shown to inhibit the proliferation and migration of cancer cells by targeting the ROCK pathway. In addition, this compound has been shown to have a protective effect on the cardiovascular system by reducing inflammation and oxidative stress. Furthermore, this compound has been shown to have potential therapeutic applications in neurological disorders such as Alzheimer's disease and Parkinson's disease.
properties
IUPAC Name |
(E)-N'-(4-nitrophenyl)-3-(4-propan-2-ylphenyl)prop-2-enehydrazide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O3/c1-13(2)15-6-3-14(4-7-15)5-12-18(22)20-19-16-8-10-17(11-9-16)21(23)24/h3-13,19H,1-2H3,(H,20,22)/b12-5+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDHUODSCYXCISR-LFYBBSHMSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)C=CC(=O)NNC2=CC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)C1=CC=C(C=C1)/C=C/C(=O)NNC2=CC=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.